Sb(v)-tartrat

• IUPAC Name: bis(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl) 2,3-dihydroxybutanedioate
• InChI: InChI=1S/3C4H6O6.2Sb/c3*5-1(3(7)8)2(6)4(9)10;;/h3*1-2,5-6H,(H,7,8)(H,9,10);;/q;;;2*+3/p-6
• InChI Key: SZXAQBAUDGBVLT-UHFFFAOYSA-H
• Canonical SMILES: C1(C(C(=O)O[Sb](OC1=O)OC(=O)C(C(C(=O)O[Sb]2OC(=O)C(C(C(=O)O2)O)O)O)O)O)O
• Molecular Formula: C12H12O18Sb2
• Molecular Weight: 687.73 g/mol

Description

Sb(V)-tartrate is an inorganic pentavalent antimony complex that serves as a critical reagent in pharmacological and environmental research. In antileishmanial drug discovery, Sb(V) compounds are considered prodrugs that are biologically reduced to the more toxic trivalent Sb(III) form within the parasite . The resulting Sb(III) exerts its therapeutic effect by forming stable complexes with essential thiol molecules, such as trypanothione, thereby disrupting the redox balance and inducing apoptosis in Leishmania parasites . Beyond its direct antiparasitic activity, research indicates that Sb(V) can also directly inhibit enzymes like DNA topoisomerase I, interfering with parasite replication and transcription . The study of Sb(V)-tartrate provides valuable insights into the mechanisms of action and resistance of a historically important class of drugs. In environmental science, Sb(V)-tartrate is used to investigate the biogeochemistry of antimony, a priority environmental pollutant . Its behavior helps model the mobility, speciation, and plant uptake of antimony in soils, which is critical for assessing ecological risks and developing phytoremediation strategies . Studies on its reactivity in biological systems, such as its partial reduction in human blood, further contribute to understanding the systemic redox effects of antimony exposure . This product is intended for research applications only.

Scientific Research Applications

Environmental Applications

Water Treatment

Sb(V)-tartrat has been studied for its efficacy in removing antimony from contaminated water. A recent study demonstrated that a novel photocatalyst, rGO/NZV-FeZn, achieved an impressive 99.38% removal efficiency of Sb(V) from water. The mechanisms involved include adsorption-photocatalytic reduction and flocculation sedimentation, highlighting the compound's potential for large-scale water purification systems .

Table 1: Efficiency of Various Treatments for Sb(V) Removal

Treatment Method	Removal Efficiency (%)	Key Mechanisms
rGO/NZV-FeZn	99.38	Adsorption, Photocatalytic Reduction
Fe2+-mediated oxidation	Varies	Oxidation-Reduction
Pure FeSO4 and ZnSO4	Varies	Flocculation

Medical Applications

Leishmaniasis Treatment

This compound is primarily used in the treatment of leishmaniasis, a disease caused by protozoan parasites. The compound acts as a pro-drug that is reduced to more reactive Sb(III) forms within the body. This reduction is facilitated by thiol compounds such as trypanothione found in Leishmania parasites. Studies indicate that the conversion rate of Sb(V) to Sb(III) is significantly higher in the presence of trypanothione compared to other thiols .

Case Study: Efficacy in Human Blood

A study assessed the reactivity of Sb(V) with human blood components, revealing that glutathione plays a crucial role in reducing Sb(V) to Sb(III). This transformation can lead to redox side effects that may impact therapeutic efficacy. The presence of Sb(V) was shown to alter various biochemical parameters, including superoxide dismutase activity, which suggests a complex interaction between the drug and biological systems .

Material Science Applications

Synthesis of Antimony-Oxo Tartrate Clusters

Recent research has focused on synthesizing antimony-oxo tartrate clusters for potential applications in nonlinear optics and catalysis. These clusters exhibit unique structural properties due to the incorporation of transition metals alongside Sb(V). The ability to manipulate the composition and structure of these clusters opens avenues for developing novel materials with tailored functionalities .

Table 2: Properties of Antimony-Oxo Tartrate Clusters

Compound Type	Composition	Structural Features
Transition-Metal-Antimony-Oxo	{SbV1/3FeIII2/3(μ4-O)2(μ3-O)4}	3-D Microporous Structure
Cobalt/Nickel-Iron-Antimony	H5/3[Co2.5FeII4/3FeIII3(H2O)13SbV1/3]	Sandwich-Type Layer

Comparison with Similar Compounds

Key Research Findings

• pH Sensitivity : Sb(V)-tartrate adsorption decreases with increasing pH due to deprotonation of surface hydroxyl groups on adsorbents .
• Competitive Anions : Phosphate reduces Sb(V)-tartrate adsorption by >40% on α-Fe₂O₃, highlighting ligand competition in real-world systems .
• Stability : Sb(V)-tartrate complexes are more stable than Sb(III)-tartrate under oxidizing conditions, influencing their environmental persistence .

Q & A

Q. How to ensure ethical reporting of Sb(V)-tartrate toxicity studies involving human cell lines?

• Methodological Answer : Adhere to OECD guidelines (e.g., TG 423) for cytotoxicity assays. Disclose cell line origins (e.g., ATCC numbers), passage numbers, and contamination checks (e.g., mycoplasma testing). Use blinded analysis for cell viability counts and report conflicts of interest (e.g., funding sources) .

Q. What systematic approaches identify research gaps in Sb(V)-tartrate applications for peer-reviewed papers?

• Methodological Answer : Conduct scoping reviews using PRISMA frameworks. Query databases (e.g., PubMed, SciFinder) with keywords like “Sb(V)-tartrate AND catalysis NOT Sb(III)” and filter by publication date (last 5 years). Use tools like VOSviewer to map keyword co-occurrence and highlight underexplored areas (e.g., environmental remediation) .